Cas no 2034259-62-4 (N'-(4-fluorophenyl)methyl-N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethylethanediamide)

• Product Name: N'-(4-fluorophenyl)methyl-N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethylethanediamide
• CAS No: 2034259-62-4
• MF: C₁₉H₁₇FN₂O₅
• MW: 372.347088575363
• CID: 5803698
• PubChem ID: 121018379
• Update Time: 2025-06-15

N'-(4-fluorophenyl)methyl-N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-fluorophenyl)methyl-N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethylethanediamide
• 2034259-62-4
• F6506-0410
• N1-(4-fluorobenzyl)-N2-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)oxalamide
• N'-[(4-fluorophenyl)methyl]-N-[2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl]ethanediamide
• N-[(4-fluorophenyl)methyl]-N'-[2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl]oxamide
• AKOS026691893

• Inchi： 1S/C19H17FN2O5/c20-15-5-3-13(4-6-15)10-21-17(23)18(24)22-12-19(25,14-7-9-26-11-14)16-2-1-8-27-16/h1-9,11,25H,10,12H2,(H,21,23)(H,22,24)
• InChI Key： GAJFMRLYSNTVDQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(C(NCC(C1=CC=CO1)(C1=COC=C1)O)=O)=O

Computed Properties

• Exact Mass: 372.11214981g/mol
• Monoisotopic Mass: 372.11214981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 105Ų

Additional information on N'-(4-fluorophenyl)methyl-N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethylethanediamide

Introduction to N'-(4-fluorophenyl)methyl-N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethylethanediamide (CAS No. 2034259-62-4)

N'-(4-fluorophenyl)methyl-N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethylethanediamide is a sophisticated organic compound characterized by its intricate molecular structure and diverse potential applications in the field of pharmaceutical chemistry. This compound, identified by the CAS number 2034259-62-4, has garnered significant attention due to its unique chemical properties and its promising role in the development of novel therapeutic agents.

The molecular formula of this compound reflects its complex architecture, which includes multiple aromatic rings and functional groups. Specifically, the presence of a 4-fluorophenyl moiety, two furan rings, and an amide linkage with a hydroxyl substituent contributes to its distinct chemical behavior. Such structural features make it a valuable candidate for further investigation in various chemical and biological contexts.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The 4-fluorophenyl group, known for its ability to modulate electronic properties and binding interactions, has been widely utilized in drug design. Similarly, the furan rings introduce additional complexity and reactivity, which can be leveraged to develop molecules with enhanced biological activity.

The amide and hydroxyl functional groups in N'-(4-fluorophenyl)methyl-N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethylethanediamide contribute to its solubility and interaction with biological targets. These features are particularly important in medicinal chemistry, where the ability of a compound to bind effectively to a target protein or enzyme is crucial for its therapeutic efficacy. The hydroxyl group, in particular, can participate in hydrogen bonding interactions, further enhancing binding affinity.

Recent studies have highlighted the importance of multifunctional compounds in addressing complex diseases. N'-(4-fluorophenyl)methyl-N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethylethanediamide embodies this concept by incorporating multiple pharmacophoric elements into a single molecule. Such multifunctionality can lead to the development of drugs that exhibit synergistic effects, potentially improving treatment outcomes.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, have been employed to construct the complex molecular framework efficiently.

The pharmacological evaluation of N'-(4-fluorophenyl)methyl-N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethylethanediamide is currently underway in several research laboratories. Preliminary results suggest that this compound exhibits promising activity against various biological targets, including enzymes and receptors implicated in inflammation and cancer. These findings are consistent with the structural features that enhance its binding affinity and selectivity.

The role of computational chemistry in drug discovery has become increasingly prominent in recent years. Molecular modeling techniques have been used to predict the binding modes of N'-(4-fluorophenyl)methyl-N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethylethanediamide to its target proteins. These simulations provide valuable insights into the interactions between the compound and its biological targets, guiding further optimization efforts.

In conclusion, N'-(4-fluorophenyl)methyl-N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethylethanediamide (CAS No. 2034259-62-4) is a structurally complex and pharmacologically promising compound with significant potential for therapeutic applications. Its unique combination of functional groups and structural motifs makes it an attractive candidate for further investigation in drug discovery efforts aimed at addressing complex diseases.